Cas no 7064-15-5 (6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile)

6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile structure
7064-15-5 structure
Product name:6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile
CAS No:7064-15-5
MF:C25H33N5O3S2
MW:515.69122
CID:1745294
PubChem ID:5265549

6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-1-propyl-1,2-dihydropyridine-3-carbonitrile
    • 6-(4-ethylpiperazin-1-yl)-4-methyl-2-oxo-5-[[4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-1-propylpyridine-3-carbonitrile
    • DTXSID30414419
    • 6-(4-Ethylpiperazin-1-yl)-4-methyl-2-oxo-5-({4-oxo-3-[(oxolan-2-yl)methyl]-2-sulfanylidene-1,3-thiazolidin-5-ylidene}methyl)-1-propyl-1,2-dihydropyridine-3-carbonitrile
    • 7064-15-5
    • Inchi: InChI=1S/C25H33N5O3S2/c1-4-8-29-22(28-11-9-27(5-2)10-12-28)19(17(3)20(15-26)23(29)31)14-21-24(32)30(25(34)35-21)16-18-7-6-13-33-18/h14,18H,4-13,16H2,1-3H3
    • InChI Key: WQTYLKFWSKILAX-UHFFFAOYSA-N
    • SMILES: CCCN1C(=C(C(=C(C1=O)C#N)C)C=C2C(=O)N(C(=S)S2)CC3CCCO3)N4CCN(CC4)CC

Computed Properties

  • Exact Mass: 515.20279
  • Monoisotopic Mass: 515.202481
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 138
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.35
  • Boiling Point: 533.4°C at 760 mmHg
  • Flash Point: 276.4°C
  • Refractive Index: 1.661
  • PSA: 80.12

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